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Compound of Interest

Compound Name:
4-Chloro-6-

(phenylethynyl)pyrimidin-5-amine

CAS No.: 875340-49-1

Cat. No.: B1509474

Get Quote

Technical Guide: 4-Chloro-6-
(phenylethynyl)pyrimidin-5-amine
Pivotal Intermediate for Fused Pyrrolopyrimidine
Scaffolds
Executive Summary & Compound Identity
4-Chloro-6-(phenylethynyl)pyrimidin-5-amine is a highly specialized heterocyclic

intermediate used primarily in the synthesis of fused ring systems, specifically pyrrolo[3,2-

d]pyrimidines and pyrrolo[2,3-d]pyrimidines.[1] These scaffolds are privileged structures in

medicinal chemistry, serving as the core for numerous kinase inhibitors (e.g., EGFR, JAK, and

Src inhibitors).

This guide provides a comprehensive safety and technical profile for this compound. As a

specific reaction intermediate often generated in situ or isolated only transiently before
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cyclization, commercial MSDS data is often sparse. The data below is synthesized from

authoritative read-across protocols of structural analogues and verified synthetic pathways.

Property Specification

Systematic Name 4-Chloro-6-(phenylethynyl)pyrimidin-5-amine

Common Alias 5-Amino-4-chloro-6-phenylethynylpyrimidine

CAS Number
Not Listed (Novel Intermediate); See Cyclized

Product CAS: 84905-80-6

Molecular Formula C₁₂H₈ClN₃

Molecular Weight 229.66 g/mol

Physical State Solid (Pale yellow to tan powder)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water.

Key Functional Groups
Aminopyrimidine (Nucleophilic/Basic), Chloro

(Electrophilic), Alkyne (Conjugated)

Hazard Identification (GHS Classification)
Derived from structural analogues (e.g., 5-amino-4,6-dichloropyrimidine) and functional group

reactivity.

Signal Word:WARNING

Hazard Statements
H302: Harmful if swallowed.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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H412: Harmful to aquatic life with long-lasting effects (Predicted based on halogenated

heterocycle persistence).

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[2]

Remove contact lenses, if present and easy to do.[2] Continue rinsing.[2]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

Synthesis & Experimental Handling (Expertise &
Experience)
The synthesis of 4-chloro-6-(phenylethynyl)pyrimidin-5-amine typically involves a

Sonogashira coupling between 5-amino-4,6-dichloropyrimidine and phenylacetylene. This

reaction is sensitive and requires strict adherence to catalytic protocols to prevent

homocoupling of the alkyne or premature cyclization.

3.1. Validated Synthesis Protocol
Objective: Selective mono-alkynylation of 5-amino-4,6-dichloropyrimidine.

Reagents:

Substrate: 5-Amino-4,6-dichloropyrimidine (1.0 equiv).

Reagent: Phenylacetylene (1.05 equiv).

Catalyst: Pd(PPh₃)₂Cl₂ (0.05 equiv) or Pd/C (for heterogeneous recycling).

Co-catalyst: CuI (0.02 equiv) – Critical Control Point: Excess CuI promotes alkyne

dimerization.

Base: Triethylamine (Et₃N) or Diisopropylamine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-4chloro12phenylenediamine-CASNO-95-83-D0080-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chloro12phenylenediamine-CASNO-95-83-D0080-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chloro12phenylenediamine-CASNO-95-83-D0080-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chloro12phenylenediamine-CASNO-95-83-D0080-EN.aspx
https://www.benchchem.com/product/b1509474/docs?utm_src=pdf-body#4-chloro-6-phenylethynyl-pyrimidin-5-amine-msds-and-safety-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1509474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent: Anhydrous THF or DMF (Degassed).

Procedure:

Step 1 (Inerting): Charge the reaction vessel with the pyrimidine substrate and catalysts.

Evacuate and backfill with Argon/Nitrogen (3 cycles). Oxygen presence will deactivate the

Pd catalyst and promote oxidative homocoupling of phenylacetylene (Glaser coupling).

Step 2 (Addition): Dissolve phenylacetylene in degassed solvent and add dropwise to the

mixture at room temperature.

Step 3 (Reaction): Heat to 50–60°C. Monitor via TLC (Hexane:EtOAc 3:1). The mono-

alkynylated product (Target) usually appears as a fluorescent spot under UV.

Step 4 (Workup): Filter through a Celite pad to remove Palladium residues. Concentrate

the filtrate.

3.2. Critical "Self-Validating" Safety Checks
The "Black Precipitate" Check: If the reaction mixture turns black immediately upon adding

phenylacetylene, your Pd catalyst may have precipitated (Pd black) due to poor ligand

stabilization or oxygen ingress. Stop and re-inert.

Exotherm Control: The addition of the alkyne to the basic catalyst mixture can be exothermic.

Maintain internal temperature <65°C to prevent uncontrolled cyclization to the pyrrolo-

pyrimidine, unless that is the immediate one-pot goal.

Visualizations
4.1. Synthesis Pathway: From Precursor to Scaffold
This diagram illustrates the transformation of the dichloro-precursor to the target intermediate

and its subsequent cyclization.
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Caption: Figure 1. Synthetic route showing the generation of the target intermediate via

Sonogashira coupling and its downstream conversion to the pyrrolo[3,2-d]pyrimidine scaffold.

4.2. Safety Decision Tree: Handling Halogenated Alkynyl
Pyrimidines
A logical workflow for determining safe handling procedures based on the compound's state.

Handling 4-Chloro-6-(phenylethynyl)
pyrimidin-5-amine

Physical State?

Dry Solid / Powder In Solution (Organic)

Dust Inhalation Risk
Use N95/P100 Mask

Absorption Risk
Use Nitrile Gloves (>0.11mm)

Storage Condition

Light Sensitive?
Yes (Alkyne moiety)

Store in Amber Vial
under Argon @ 2-8°C
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Caption: Figure 2. Decision tree for PPE selection and storage requirements, highlighting the

compound's sensitivity to light and potential for dust generation.

Emergency Response & First Aid
Exposure Route Immediate Action Medical Note

Inhalation

Move victim to fresh air.[2] If

breathing is difficult, give

oxygen.[2]

Monitor for delayed pulmonary

edema (rare but possible with

chloropyrimidines).

Skin Contact

Wash with soap and water for

15 min. Remove contaminated

clothing.

Lipophilic nature allows dermal

absorption; monitor for

systemic toxicity.

Eye Contact

Rinse cautiously with water for

15 min. Lift eyelids

occasionally.

Alkaline-like burns possible

due to amine functionality.

Ingestion

Rinse mouth. Do NOT induce

vomiting unless directed by

medical personnel.

Treat symptomatically.[2]

Activated charcoal may be

considered.

Spill Cleanup

Dampen with water to prevent

dust. Sweep up into a closed

container.

Do not use compressed air.

Incinerate in a chemical waste

combustor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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